Cas no 142356-63-6 (2-Chloro-5,6-Difluoro-1H-Benzimidazole)

• Product Name: 2-Chloro-5,6-Difluoro-1H-Benzimidazole
• CAS No: 142356-63-6
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• MDL: MFCD11044656
• CID: 101132
• PubChem ID: 469416
• Update Time: 2025-06-08

2-Chloro-5,6-Difluoro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6-difluoro-1H-benzo[d]imidazole
• 2-CHLORO-5,6-DIFLUOROBENZIMIDAZOLE
• 1H-Benzimidazole,2-chloro-5,6-difluoro-
• 2-Chloro-5,6difluorobenzimidazole
• 2-chloro-5,6-difluoro-1H-benzimidazole
• SCHEMBL1193108
• 1H-Benzimidazole,2-chloro-5,6-difluoro-(9CI)
• CHEMBL166420
• VFELEJMYVUPGEO-UHFFFAOYSA-N
• AKOS006308099
• MFCD11044656
• 142356-63-6
• AMY39873
• 2-Chloro-5,6-Difluoro-1H-Benzimidazole

• MDL： MFCD11044656
• Inchi： 1S/C7H3ClF2N2/c8-7-11-5-1-3(9)4(10)2-6(5)12-7/h1-2H,(H,11,12)
• InChI Key： VFELEJMYVUPGEO-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=CC=2N1)F)F

Computed Properties

• Exact Mass: 187.9952821g/mol
• Monoisotopic Mass: 187.9952821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-Chloro-5,6-Difluoro-1H-Benzimidazole

Recent Advances in the Study of 2-Chloro-5,6-Difluoro-1H-Benzimidazole (CAS: 142356-63-6) and Its Applications in Chemical Biology and Medicine

2-Chloro-5,6-Difluoro-1H-Benzimidazole (CAS: 142356-63-6) is a fluorinated benzimidazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors, antiviral agents, and anticancer drugs. The unique electronic and steric properties imparted by the chloro and difluoro substituents make this scaffold highly valuable for structure-activity relationship (SAR) studies and drug optimization.

Recent studies have highlighted the role of 2-Chloro-5,6-Difluoro-1H-Benzimidazole in the design of novel kinase inhibitors targeting key signaling pathways involved in cancer progression. For instance, researchers have successfully incorporated this scaffold into ATP-competitive inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases, demonstrating potent inhibitory activity and improved selectivity profiles. The fluorination pattern on the benzimidazole ring has been shown to enhance binding affinity and metabolic stability, addressing some of the challenges associated with earlier generations of kinase inhibitors.

In addition to its applications in oncology, 2-Chloro-5,6-Difluoro-1H-Benzimidazole has emerged as a promising scaffold for antiviral drug development. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzimidazole-based compounds, including derivatives of 142356-63-6, that exhibited potent activity against RNA viruses such as SARS-CoV-2 and influenza. The researchers attributed the enhanced antiviral efficacy to the improved membrane permeability and target engagement facilitated by the difluoro substitution.

The synthetic accessibility of 2-Chloro-5,6-Difluoro-1H-Benzimidazole has also been a focus of recent research. Advances in transition metal-catalyzed cross-coupling reactions and regioselective halogenation protocols have enabled more efficient and scalable routes to this key intermediate. A notable 2022 publication in Organic Process Research & Development described a novel, high-yielding synthesis of 142356-63-6 using continuous flow chemistry, which significantly reduced reaction times and improved overall process safety.

From a mechanistic perspective, computational studies have provided valuable insights into the molecular interactions of 2-Chloro-5,6-Difluoro-1H-Benzimidazole-containing compounds with their biological targets. Molecular docking and molecular dynamics simulations have revealed how the chloro and difluoro substituents contribute to optimal binding geometries and favorable thermodynamic profiles. These computational approaches, combined with experimental data, are accelerating the rational design of next-generation therapeutics based on this scaffold.

Looking ahead, the versatility of 2-Chloro-5,6-Difluoro-1H-Benzimidazole positions it as a key player in the development of targeted therapies for various diseases. Ongoing research is exploring its potential in areas such as neurodegenerative disorders, inflammatory diseases, and antimicrobial resistance. The continued optimization of synthetic routes and the elucidation of structure-activity relationships will undoubtedly expand the therapeutic applications of this important chemical entity in the coming years.